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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylthiazole

Cat. No.: B186841

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Hydroxy-4-phenylthiazole
(CAS No: 3884-31-9). Adherence to these procedures is essential for ensuring personal safety
and minimizing environmental impact.

Hazard Identification and Classification

2-Hydroxy-4-phenylthiazole is classified with the following hazards:

Causes skin irritation (H315).[1]

Causes serious eye irritation (H319).[1][2]

May cause respiratory irritation (H335).[1]

Harmful if swallowed (H302).[2]

Very toxic to aquatic life with long-lasting effects (H410).[1]
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Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral Category 4 Warning

Skin Irritation Category 2 Warning

Serious Eye Irritation Category 2 Warning

Specific target organ toxicity —

single exposure (Respiratory Category 3 Warning

tract irritation)

Hazardous to the aquatic ]
Category 1 Warning

environment, long-term hazard

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when

handling 2-Hydroxy-4-phenylthiazole.[2][3]
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PPE Category Item Specification Purpose

Protects against
splashes and airborne
particles.[3] A face

Eye and Face Safety Goggles or ) shield worn over

_ _ ANSI Z87.1 compliant _

Protection Face Shield goggles is
recommended for
handling larger

quantities.[3]

_ Provides protection
) o Disposable, powder- S
Hand Protection Nitrile Gloves ‘ against incidental
ree
contact.[3]

Protects skin and
Body Protection Laboratory Coat Long-sleeved personal clothing from

contamination.[3]

Required when

handling the solid
) ) N95 Dust Mask or
Respiratory Protection ) NIOSH-approved form to prevent
equivalent . _
inhalation of dust.[2]

[3]

Operational Plan: Safe Handling and Storage

Engineering Controls:

« Always handle 2-Hydroxy-4-phenylthiazole in a well-ventilated area. The use of a chemical
fume hood is strongly recommended.[1][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly worn.
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» Dispensing: Avoid generating dust when weighing or transferring the solid material.[1]
» Contact Avoidance: Prevent direct contact with skin, eyes, and clothing.[4]

e Hygiene: Wash hands thoroughly with soap and water after handling the compound and
before leaving the laboratory.[1][4] Contaminated clothing should be removed immediately
and laundered before reuse.[1]

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][5]
o Keep away from incompatible materials, such as strong oxidizing agents.[4]

e The storage area should be locked.[1]

Safe Handling Workflow for 2-Hydroxy-4-phenylthiazole

Preparation Handling Post-Handling

Verify fume hood Don Personal Protective | (Weighftransfer compound Perform experimental | (" Decontaminate work Dispose of waste Remove and dispose Wash hands
is operational Equipment (PPE) inside fume hood procedures surfaces properly of gloves thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Hydroxy-4-phenylthiazole.

Emergency First Aid Procedures

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids.[1] Seek immediate

medical attention.[6]

Immediately remove contaminated clothing.[1]
) Wash affected area with plenty of soap and
Skin Contact S )
water.[1][6] If skin irritation occurs, get medical

advice/attention.[1]

Move the person to fresh air and keep them
Inhalation comfortable for breathing.[1] If feeling unwell,

call a poison center or doctor.[1]

Do NOT induce vomiting.[7] Rinse mouth with

Ingestion . . . :
water and seek immediate medical attention.[7]

Disposal Plan

Proper disposal is critical to prevent environmental contamination.
Waste Collection:

» All waste materials, including contaminated PPE and residual compound, must be collected
in a designated, properly labeled hazardous waste container.

e The container must be compatible with the chemical and kept sealed when not in use.
Disposal Procedure:
» Segregation: Do not mix with other waste streams unless compatibility is confirmed.

o Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical
name "2-Hydroxy-4-phenylthiazole".

o Disposal: Dispose of the contents and the container in accordance with local, state, and
federal regulations at an approved waste disposal plant. Do not dispose of down the drain or
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in regular trash.
Empty Container Disposal:

e Rinsing: Thoroughly rinse the empty container with a suitable solvent. The first rinseate must
be collected and disposed of as hazardous waste.[8]

o Label Removal: Completely remove or deface the original product label.[8]

o Disposal: After rinsing and label removal, the container can be disposed of as non-
hazardous solid waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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